Methyl (3aS,5S,6aS)-3,3a,4,5,6,6a-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylate;hydrochloride

• IUPAC Name: methyl (3aS,5S,6aS)-3,3a,4,5,6,6a-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylate;hydrochloride
• InChI: InChI=1S/C8H13NO3.ClH/c1-11-8(10)6-4-7-5(9-6)2-3-12-7;/h5-7,9H,2-4H2,1H3;1H/t5-,6-,7-;/m0./s1
• InChI Key: OUTVXLDOIWRCFL-MKXDVQRUSA-N
• Canonical SMILES: COC(=O)C1CC2C(N1)CCO2.Cl
• Isomeric SMILES: COC(=O)[C@@H]1C[C@H]2[C@@H](N1)CCO2.Cl
• Molecular Formula: C8H14ClNO3
• Molecular Weight: 207.65 g/mol

Description

“Methyl (3aS,5S,6aS)-3,3a,4,5,6,6a-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylate;hydrochloride” is a chemical compound with the CAS Number: 2428210-60-8. It has a molecular weight of 205.68. The compound is stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of pyrrole derivatives involves various methods. One of the most common methods is the Paal-Knorr pyrrole condensation, which allows the synthesis of N-substituted pyrroles under mild reaction conditions. Another method involves the use of a stable manganese complex to catalyze the conversion of primary diols and amines to highly valuable 2,5-unsubstituted pyrroles. A Cu/ABNO-catalyzed aerobic oxidative coupling of diols and a broad range of primary amines provides N-substituted pyrroles.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15NO2.ClH/c1-12-9(11)6-2-7-4-10-5-8(7)3-6;/h6-8,10H,2-5H2,1H3;1H/t6-,7-,8+;. This code provides a unique identifier for the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrrole derivatives are diverse. For instance, a highly regioselective N-substitution of pyrrole with alkyl halides, sulfonyl chlorides, and benzoyl chloride can yield substituted pyrroles. Additionally, a method for the preparation of N-acylpyrroles involves the condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.